84-81-1

Menaquinone 6

In Stock

• CAS RN:
• 84-81-1

• Formula:
• C41H56O2

• InChI:
• InChI=1S/C41H56O2/c1-30(2)16-11-17-31(3)18-12-19-32(4)20-13-21-33(5)22-14-23-34(6)24-15-25-35(7)28-29-37-36(8)40(42)38-26-9-10-27-39(38)41(37)43/h9-10,16,18,20,22,24,26-28H,11-15,17,19,21,23,25,29H2,1-8H3/b31-18+,32-20+,33-22+,34-24+,35-28+

• InChIKey:
• PFRQBZFETXBLTP-RCIYGOBDSA-N

• Menaquinone 6 is under investigation in clinical trial NCT01194778 (Comparison of Efficacy of Different Dosages Vitamin K2).

rac α-Ethyl DOPA

In Stock

• CAS RN:
• 884-81-1

• Formula:
• C₁₁H₁₅NO₄

• Rac α-Ethyl DOPA, also known as Rac α-Ethyl DOPA, is a useful research compound. Its molecular formula is C₁₁H₁₅NO₄ and its molecular weight is 225.24. The purity is usually 95%.

N,N'-bis[(E)-(5-chlorothiophen-2-yl)methylideneamino]butanediamide

• CAS RN:
• 5684-81-1

• Formula:
• C14H12Cl2N4O2S2

• InChI:
• InChI=1S/C14H12Cl2N4O2S2/c15-11-3-1-9(23-11)7-17-19-13(21)5-6-14(22)20-18-8-10-2-4-12(16)24-10/h1-4,7-8H,5-6H2,(H,19,21)(H,20,22)/b17-7+,18-8+

• InChIKey:
• IZXXBNRLPLCUGZ-ZEELXFFVSA-N

• N,N'-bis[(E)-(5-chlorothiophen-2-yl)methylideneamino]butanediamide is a useful research compound. Its molecular formula is C14H12Cl2N4O2S2 and its molecular weight is 403.3 g/mol. The purity is usually 95%.

2-Hydroxy-4-(trifluoromethyl)-N,N-dimethylbenzylamine

In Stock

• CAS RN:
• 704884-81-1

• Formula:
• C10H12F3NO

• InChI:
• InChI=1S/C10H12F3NO/c1-14(2)6-7-3-4-8(5-9(7)15)10(11,12)13/h3-5,15H,6H2,1-2H3

• InChIKey:
• ACGHPOOIDADYOS-UHFFFAOYSA-N

• 2-Hydroxy-4-(trifluoromethyl)-N,N-dimethylbenzylamine is a useful research compound. Its molecular formula is C10H12F3NO and its molecular weight is 219.20 g/mol. The purity is usually 95%.

N-(3-acetamidophenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide

In Stock

• CAS RN:
• 893984-81-1

• Formula:
• C20H17FN4O2S

• InChI:
• InChI=1S/C20H17FN4O2S/c1-13(26)22-16-3-2-4-17(11-16)23-19(27)12-28-20-10-9-18(24-25-20)14-5-7-15(21)8-6-14/h2-11H,12H2,1H3,(H,22,26)(H,23,27)

• InChIKey:
• GGRRHYGUZGJRMU-UHFFFAOYSA-N

• N-(3-acetamidophenyl)-2-[6-(4-fluorophenyl)pyridazin-3-yl]sulfanylacetamide is a useful research compound. Its molecular formula is C20H17FN4O2S and its molecular weight is 396.44. The purity is usually 95%.

4-(4-Ethylpiperazin-1-yl)benzoic acid hydrochloride

In Stock

• CAS RN:
• 940284-81-1

• Formula:
• C13H19ClN2O2

• InChI:
• InChI=1S/C13H18N2O2.ClH/c1-2-14-7-9-15(10-8-14)12-5-3-11(4-6-12)13(16)17;/h3-6H,2,7-10H2,1H3,(H,16,17);1H

• InChIKey:
• NQXIEWIFTRSCDG-UHFFFAOYSA-N

• 4-(4-Ethylpiperazin-1-yl)benzoic acid hydrochloride is a useful research compound. Its molecular formula is C13H19ClN2O2 and its molecular weight is 270.75 g/mol. The purity is usually 95%.

2-(3-Fluorophenyl)-4'-iodoacetophenone

In Stock

• CAS RN:
• 898784-81-1

• Formula:
• C14H10FIO

• InChI:
• InChI=1S/C14H10FIO/c15-12-3-1-2-10(8-12)9-14(17)11-4-6-13(16)7-5-11/h1-8H,9H2

• InChIKey:
• IFWWXQTYSVSFRD-UHFFFAOYSA-N

• 2-(3-Fluorophenyl)-4'-iodoacetophenone is a useful research compound. Its molecular formula is C14H10FIO and its molecular weight is 340.13 g/mol. The purity is usually 95%.

3-Bromo-4-fluoro-benzamidine hydrochloride

In Stock

• CAS RN:
• 929884-81-1

• Formula:
• C7H7BrClFN2

• InChI:
• InChI=1S/C7H6BrFN2.ClH/c8-5-3-4(7(10)11)1-2-6(5)9;/h1-3H,(H3,10,11);1H

• InChIKey:
• JUBGLWYEKFVADT-UHFFFAOYSA-N

• 3-Bromo-4-fluoro-benzamidine hydrochloride is a useful research compound. Its molecular formula is C7H7BrClFN2 and its molecular weight is 253.5 g/mol. The purity is usually 95%.

2-(Pyridin-2-yloxy)-propionic acid ethyl ester

Usually In Stock

• CAS RN:
• 864684-81-1

• Formula:
• C10H13NO3

• InChI:
• InChI=1S/C10H13NO3/c1-3-13-10(12)8(2)14-9-6-4-5-7-11-9/h4-8H,3H2,1-2H3

• InChIKey:
• SCCYGPXLERDYCP-UHFFFAOYSA-N

• 2-(Pyridin-2-yloxy)-propionic acid ethyl ester is a useful research compound. Its molecular formula is C10H13NO3 and its molecular weight is 195.21 g/mol. The purity is usually 95%.

10-Methyl docetaxel

Usually In Stock

• CAS RN:
• 160084-81-1

• Formula:
• C44H55NO14

• InChI:
• InChI=1S/C44H55NO14/c1-23-27(56-38(51)32(48)31(25-16-12-10-13-17-25)45-39(52)59-40(3,4)5)21-44(53)36(57-37(50)26-18-14-11-15-19-26)34-42(8,35(49)33(54-9)30(23)41(44,6)7)28(47)20-29-43(34,22-55-29)58-24(2)46/h10-19,27-29,31-34,36,47-48,53H,20-22H2,1-9H3,(H,45,52)/t27-,28-,29+,31-,32+,33+,34-,36-,42+,43-,44+/m0/s1

• InChIKey:
• KWXAADKMZIJIMH-BGKJQISDSA-N

• 10-Methyl docetaxel, also known as 10-Methyl docetaxel, is a useful research compound. Its molecular formula is C44H55NO14 and its molecular weight is 821.917. The purity is usually 95%.

PE(22:6(4Z,7Z,10Z,13Z,16Z,19Z)/22:6(4Z,7Z,10Z,13Z,16Z,19Z))

In Stock

• CAS RN:
• 123284-81-1

• Formula:
• C49H74NO8P

• InChI:
• InChI=1S/C49H74NO8P/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-29-31-33-35-37-39-41-48(51)55-45-47(46-57-59(53,54)56-44-43-50)58-49(52)42-40-38-36-34-32-30-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h5-8,11-14,17-20,23-26,29-32,35-38,47H,3-4,9-10,15-16,21-22,27-28,33-34,39-46,50H2,1-2H3,(H,53,54)/b7-5-,8-6-,13-11-,14-12-,19-17-,20-18-,25-23-,26-24-,31-29-,32-30-,37-35-,38-36-/t47-/m1/s1

• InChIKey:
• RBDNSJMXMWTPCS-NYUVKXDYSA-N

• 22:6 PE is a polyunsaturated homoacid. Phosphatidylethanolamine (PE) is a membrane phospholipid. The types of PE depends on the combination of free fatty acids on the α  and β  position. 22:6 PE denotes the length of the carbon chain:degree of unsaturation in the PE.
  PE(22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)), also known as GPEtn(22:6/22:6) or phophatidylethanolamine(22:6/22:6), belongs to the class of organic compounds known as phosphatidylethanolamines. These are glycerophosphoetahnolamines in which two fatty acids are bonded to the glycerol moiety through ester linkages. Thus, PE(22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) is considered to be a glycerophosphoethanolamine lipid molecule. PE(22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) is considered to be a practically insoluble (i...

Isoindolin-2-yl(thiophen-2-yl)methanone

In Stock

• CAS RN:
• 1378884-81-1

• Formula:
• C13H11NOS

• InChI:
• InChI=1S/C13H11NOS/c15-13(12-6-3-7-16-12)14-8-10-4-1-2-5-11(10)9-14/h1-7H,8-9H2

• InChIKey:
• BBTHBNZUJBWKRA-UHFFFAOYSA-N

• Isoindolin-2-yl(thiophen-2-yl)methanone is a useful research compound. Its molecular formula is C13H11NOS and its molecular weight is 229.3. The purity is usually 95%.

2-[3-[[3-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]acetamide

Usually In Stock

• CAS RN:
• 2379984-81-1

• Formula:
• C14H18F3N3O2

• InChI:
• InChI=1S/C14H18F3N3O2/c15-14(16,17)11-4-1-5-19-13(11)22-9-10-3-2-6-20(7-10)8-12(18)21/h1,4-5,10H,2-3,6-9H2,(H2,18,21)

• InChIKey:
• CPJAWDQICVPTPY-UHFFFAOYSA-N

• 2-[3-[[3-(Trifluoromethyl)pyridin-2-yl]oxymethyl]piperidin-1-yl]acetamide is a useful research compound. Its molecular formula is C14H18F3N3O2 and its molecular weight is 317.312. The purity is usually 95%.

(3S)-N-Cyclopropylpyrrolidin-3-amine

Usually In Stock

• CAS RN:
• 1289584-81-1

• Formula:
• C7H14N2

• InChI:
• InChI=1S/C7H14N2/c1-2-6(1)9-7-3-4-8-5-7/h6-9H,1-5H2/t7-/m0/s1

• InChIKey:
• DIYAZAUDWLXIIE-ZETCQYMHSA-N

• (3S)-N-Cyclopropylpyrrolidin-3-amine is a useful research compound. Its molecular formula is C7H14N2 and its molecular weight is 126.203. The purity is usually 95%.